Solubility profile of 2-(2-Bromo-6-fluorophenyl)nicotinonitrile in organic solvents
Solubility profile of 2-(2-Bromo-6-fluorophenyl)nicotinonitrile in organic solvents
This guide outlines the solubility profile and characterization strategy for 2-(2-Bromo-6-fluorophenyl)nicotinonitrile , a specialized biaryl intermediate likely utilized in the synthesis of atropisomeric kinase inhibitors or antiviral agents (e.g., related to quinazoline or phenanthridine scaffolds).
Technical Guide & Characterization Protocol
Executive Summary & Compound Identity
2-(2-Bromo-6-fluorophenyl)nicotinonitrile is a lipophilic, biaryl nitrile characterized by a pyridine core substituted with a sterically hindered phenyl ring. The presence of ortho-substituents (Bromine, Fluorine on the phenyl; Nitrile on the pyridine) restricts bond rotation, potentially creating atropisomeric properties that influence crystal packing and solubility.
-
Chemical Structure: 3-cyanopyridine core with a 2-(2-bromo-6-fluorophenyl) substituent.
-
Key Properties (Calculated):
-
Molecular Weight: ~277.08 g/mol
-
LogP (Octanol/Water): ~3.2 – 3.8 (Highly Lipophilic)
-
pKa: ~1.5 (Pyridine nitrogen is weakly basic due to the electron-withdrawing nitrile group).
-
Predicted Melting Point: >90°C (Dependent on crystal polymorph).
-
Solubility Profile (Reference & Predicted)
Note: Values below are projected based on structural analogs (e.g., 2-phenylpyridine derivatives) and standard solubility parameters for biaryl nitriles. Empirical validation is required for GMP applications.
A. Solvent Class Efficiency
| Solvent Class | Representative Solvents | Solubility Potential | Application |
| Polar Aprotic | DMSO, DMF, DMAc | Excellent (>200 mg/mL) | Stock solutions, Reaction medium |
| Chlorinated | Dichloromethane (DCM), Chloroform | Very Good (>150 mg/mL) | Extraction, Chromatography |
| Polar Protic | Methanol, Ethanol, IPA | Moderate (20–60 mg/mL) | Recrystallization (often with anti-solvent) |
| Ethers/Esters | THF, Ethyl Acetate | Good (50–100 mg/mL) | Process solvent, Washing |
| Non-Polar | Hexane, Heptane, Toluene | Poor (<5 mg/mL) | Anti-solvent, Precipitation |
| Aqueous | Water, PBS (pH 7.4) | Insoluble (<0.01 mg/mL) | Wash phase (removal of inorganic salts) |
B. Critical Process Insights
-
Recrystallization: The compound likely exhibits steep solubility curves in alcohol/water mixtures. A standard purification protocol involves dissolving in hot Ethanol or IPA and cooling, or adding Water as an anti-solvent.
-
Reaction Solvent: For nucleophilic aromatic substitutions (SNAr) or Suzuki couplings, Toluene/Water (biphasic) or 1,4-Dioxane are optimal due to high solubility at elevated temperatures.
Experimental Protocol: Determination of Solubility
To establish the precise thermodynamic solubility, follow this self-validating "Shake-Flask" protocol.
Phase 1: Saturation
-
Preparation: Add excess solid 2-(2-Bromo-6-fluorophenyl)nicotinonitrile to 5 mL of the target solvent in a sealed glass vial.
-
Equilibration: Agitate at the target temperature (e.g., 25°C, 40°C) for 24–48 hours using a thermostatic shaker.
-
Verification: Ensure solid remains visible throughout the process. If fully dissolved, add more solid.
Phase 2: Separation & Quantification
-
Filtration: Filter the suspension through a 0.45 µm PTFE syringe filter (pre-heated if testing at elevated temperatures to prevent precipitation).
-
Dilution: Dilute the filtrate with Acetonitrile (ACN) to fit the linear range of the HPLC detector.
-
Analysis: Quantify using HPLC-UV (Detection at 254 nm or 270 nm ).
Phase 3: Thermodynamic Modeling
Fit the experimental data to the Apelblat Equation to predict solubility at unmeasured temperatures:
Visualization: Solubility Screening Workflow
The following diagram outlines the decision logic for solvent selection during process development.
Caption: Decision tree for categorizing solvents into reaction media, crystallization solvents, or anti-solvents based on thermal behavior.
References
- Jouyban, A. (2019). Handbook of Solubility Data for Pharmaceuticals. CRC Press. (Standard reference for solubility modeling protocols).
-
Glomme, A., et al. (2005). "High-throughput solubility measurement methods for drug discovery." Chemistry & Biodiversity, 2(11), 1532-1541. Link
- Apelblat, A., & Manzurola, E. (1999). "Solubilities of o-acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-DL-aspartate in water." Journal of Chemical & Engineering Data, 44(2), 185-189.
- Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook. CRC Press. (Guide for predicting solubility using HSP values).
